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Compound of Interest

Compound Name: 2-lodo-4,5-dimethylbenzaldehyde
CAS No.: 1094026-85-3
Cat. No.: B3059430
Get Quote
. J

Executive Summary: The "Zero-Drain" Mandate

Immediate Directive: Under no circumstances should 2-lodo-4,5-dimethylbenzaldehyde be
disposed of via sink drainage or mixed with non-halogenated organic solvents.[1][2][3]

This compound possesses two distinct functional groups—an aryl iodide and a reactive
aldehyde—that dictate its disposal pathway.[1][3] It must be segregated into Halogenated
Organic Waste streams.[1] Failure to segregate this compound risks contaminating bulk non-
halogenated waste (increasing disposal costs by up to 300%) and creating potential chemical
incompatibilities in waste drums.[1]

Chemical Profile & Hazard Assessment

To dispose of a chemical safely, one must understand its latent reactivity.[1] This compound is
not merely "organic waste"; it is a functionalized aryl halide.[1]
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Property Specification Operational Implication

lodine atom adds significant
Molecular Formula CoHolO mass and requires specific

incineration protocols.[2][3]

Heavy vapor density; spills will

Molecular Weight ~260.07 g/mol
settle low.[1][2][3]

Likely a low-melting solid.[1][2]
[3] Treat as solid for

Physical State Solid/Viscous Liquid )
containment to prevent leaks.

[1]

Standard PPE (Nitrile gloves,

Key Hazards Irritant (H315, H319, H335) )
goggles) is mandatory.[1][2][3]

The aldehyde group oxidizes

. ) - to 2-iodo-4,5-dimethylbenzoic
Reactivity Air Sensitive ) )
acid upon prolonged air

exposure.[1][2][3]

Do not mix with waste
- o containing peroxides, nitric
Incompatibilities Strong Oxidizers, Bases ) )
acid, or strong caustics (e.qg.,

NaOH).[1][2][3]

Expert Insight: Aryl iodides are photosensitive.[1] You may notice the compound turning yellow

or brown over time.[1] This indicates the liberation of free iodine (

), which is corrosive.[1] Waste containers holding this material should be opaque or
stored in the dark.

Waste Stream Classification Logic
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Correct classification is the bedrock of regulatory compliance (RCRA in the US, EWC in
Europe).[1]

The "Halogenated" Rule
Because of the lodine (
) atom at the C2 position, this compound falls strictly under Halogenated Waste.[1]

o Why? Commercial incinerators burn non-halogenated waste (High BTU) as fuel.[1]
Halogenated waste, however, requires specific scrubbers to capture acid gases (

) generated during combustion.[1]

e The Risk: If you throw this in the "Non-Halogenated" drum, you risk releasing corrosive
iodine vapors into the incinerator exhaust, violating emission permits and potentially
damaging the facility's equipment.[1]

Regulatory Codes (Guidance)[1][3][4][5]

 RCRA (USA): While not a "P" or "U" listed waste specifically, it is often managed under D001
(if ignitable) or simply as Hazardous Waste (Halogenated).[1]

o EWC (EUV): Typically 07 01 03 (organic halogenated solvents, washing liquids and mother
liquors) or 16 05 06 (lab chemicals consisting of or containing hazardous substances).[1]

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid/Liquid Reagent

Use this protocol for expired bottles or excess synthesis material.

o Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar or the original
glass container.[1] Avoid metal containers, as free iodine can corrode steel.[1]

e Labeling: Apply a hazardous waste label immediately.[1][4]
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o Constituents: "2-lodo-4,5-dimethylbenzaldehyde” (Write out the full name; do not use
structures).

o Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

o Stream: Write "HALOGENATED ORGANIC".[1]

» Secondary Containment: Place the sealed container inside a clear polyethylene bag (Zip-
lock style) to capture any potential leakage of iodinated oils.

o Storage: Move to the Satellite Accumulation Area (SAA). Store away from oxidizers.[1][5][6]

Scenario B: Disposal of Reaction Mixtures (Solvent
Waste)

Use this protocol for mother liquors or rotovap traps.[1]
» Segregation: Ensure the waste solvent carboy is designated "HALOGENATED".[1]

o Note: Even if the solvent is Acetone (non-halogenated), the presence of dissolved 2-lodo-
4,5-dimethylbenzaldehyde renders the entire mixture halogenated.[1]

» Compatibility Check: Ensure the waste carboy does not contain strong acids (Sulfuric/Nitric).

[1]
o Mechanism:[7][8][9][10]
+

(from degradation)

(gas).[1]

o Mechanism:[7][8][9][10][11] Oxidizers +
(purple corrosive vapor).[1]

e Pouring: Use a funnel. Do not fill the carboy >90% full.
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e Log It: Record the volume and approximate concentration on the waste log sheet.

Emergency Spill Response

Self-Validating Safety: If the spill is >100mL or outside a fume hood, evacuate and call EHS.
For minor lab spills:

o PPE Upgrade: Double glove (Nitrile). Wear a face shield if there is splash risk.[1]
» Containment: Ring the spill with absorbent pads to prevent spreading.[1]
e Neutralization (Optional but Recommended):

o If the spill is generating purple fumes (iodine release), sprinkle Sodium Thiosulfate or
Sodium Bisulfite powder over the spill.[1] This reduces volatile lodine (

) to non-volatile lodide (
)[1]
e Cleanup:

o Cover with an inert absorbent (Vermiculite or chemically treated pads).[1]

o Do not use paper towels alone if the material is concentrated; aldehydes can generate
heat when oxidizing on high-surface-area cellulose.[1]

o Disposal: Scoop all debris into a hazardous waste bag. Label as "Debris contaminated with
Halogenated Organics."[1]

Decision Logic & Workflow

The following diagram illustrates the critical decision nodes for handling this compound.
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Figure 1: Decision matrix for segregating iodinated aldehyde waste, emphasizing the default to
"Halogenated" streams regardless of the solvent carrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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